Cas no 41481-66-7 (TGSH)

• Product Name: TGSH
• CAS No: 41481-66-7
• MF: C₁₈H₁₈O₄S
• MW: 330.398124217987
• CID: 331289
• PubChem ID: 833466
• Update Time: 2025-04-19

TGSH Chemical and Physical Properties

Names and Identifiers

• 4-(4-hydroxy-3-prop-2-enylphenyl)sulfonyl-2-prop-2-enylphenol
• BIS(3-ALLYL-4-HYDROXYPHENYL)SULFONE
• TGSH
• BIM-0024107.P001
• Phenol, 4,4'-sulfonylbis(2-(2-propenyl)-
• bis(3-allyl-4-hydroxyphenyl)sulfon
• CHEBI:189465
• TGSA
• DTXCID7027598
• MixCom6_001078
• MTMKZABGIQJAEX-UHFFFAOYSA-N
• 4,4'-Sulfonylbis[2-(2-propenyl)phenol
• Phenol, 4,4'-sulfonylbis(2-(2-propen-1-yl)-
• 4-(4-hydroxy-3-prop-2-enylphenyl)sulonyl-2-prop-2-enylphenol
• MLS001207949
• CAS-41481-66-7
• 2,2'-Diallyl-4,4'-sulfonyldiphenol
• NCGC00245020-01
• CBMicro_024054
• Oprea1_594255
• 41481-66-7
• HMS2823N22
• 3,3'-Diallyl-4,4'-dihydroxydiphenylsulfone 100 microg/mL in Acetonitrile
• AKOS000526069
• CCG-11232
• EC 411-570-9
• NCGC00254236-01
• 3,3'-diallyl-4,4'-dihydroxydiphenylsulfone
• SMR000504951
• Oprea1_353883
• SCHEMBL28231
• 3,3'-Diallyl-4,4'-dihydroxybiphenyl Sulfone
• NCGC00245020-02
• NS00015626
• 3-Allyl-4-hydroxyphenyl sulfone
• 4,4'-Sulfonylbis[2-(prop-2-en-1-yl)phenol]
• DTXSID9047598
• Phenol, 4,4'-sulfonylbis[2-(2-propenyl)-
• REGID_for_CID_833466
• Tox21_300629
• CHEMBL1322154
• bis-(3-allyl-4-hydroxyphenyl) sulfone
• 4,4'-Sulfonylbis(2-allylphenol)
• G78269
• DB-124568

• Inchi： 1S/C18H18O4S/c1-3-5-13-11-15(7-9-17(13)19)23(21,22)16-8-10-18(20)14(12-16)6-4-2/h3-4,7-12,19-20H,1-2,5-6H2
• InChI Key： MTMKZABGIQJAEX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(CC=C)C=1)O)(C1C=CC(=C(CC=C)C=1)O)(=O)=O

Computed Properties

• Exact Mass: 330.09258
• Monoisotopic Mass: 330.09258
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83
• XLogP3: 4.1

Experimental Properties

• Density: 1.253
• Boiling Point: 544.5°C at 760 mmHg
• Flash Point: 283.1°C
• Refractive Index: 1.604
• PSA: 82.98000
• LogP: 4.46840

TGSH Security Information

• Hazard Category Code： 43-51/53
• Safety Instruction： 24-37-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds